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Compound of Interest

Compound Name: Quinalphos

Cat. No.: B1678678

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinalphos is a broad-spectrum organothiophosphate insecticide and acaricide.[1] It functions
as an acetylcholinesterase (AChE) inhibitor, leading to its efficacy against a wide range of
chewing and sucking insects and mites on various crops.[1][2] This technical guide provides an
in-depth overview of the physical and chemical properties of Quinalphos, including
experimental methodologies and relevant biological pathways.

Chemical Identity

Identifier Value

0,0-diethyl O-quinoxalin-2-yl

UPAC Name phosphorothioate[3][4]

CAS Number 13593-03-8[5][6]

Molecular Formula C12H15N203PS[5][6]

Molecular Weight 298.30 g/mol [5][7]

Synonyms Bayrusil, Ekalux, Diethquinalphion[5]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1678678?utm_src=pdf-interest
https://www.benchchem.com/product/b1678678?utm_src=pdf-body
https://www.chemicalbook.com/article/quinalphos-chemical-properties-uses.htm
https://www.chemicalbook.com/article/quinalphos-chemical-properties-uses.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9227349_EN.htm
https://www.benchchem.com/product/b1678678?utm_src=pdf-body
https://en.wikipedia.org/wiki/Quinalphos
http://www.bcpcpesticidecompendium.org/quinalphos.html
https://pubchem.ncbi.nlm.nih.gov/compound/Quinalphos
https://www.scbt.com/p/quinalphos-13593-03-8
https://pubchem.ncbi.nlm.nih.gov/compound/Quinalphos
https://www.scbt.com/p/quinalphos-13593-03-8
https://pubchem.ncbi.nlm.nih.gov/compound/Quinalphos
https://www.medkoo.com/products/27624
https://pubchem.ncbi.nlm.nih.gov/compound/Quinalphos
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The physical and chemical characteristics of Quinalphos are crucial for understanding its
environmental fate, biological activity, and for developing analytical methods.

General Properties

Property Value Source

White odorless crystal (pure)

Appearance [1], Reddish-brown liquid [11[3]
(technical)[3]

Density 1.235 g/cm3 at 20 °C [8]
0.346 mPa (3.46 x 10-4 Pa) at

Vapor Pressure [2][9]
20 °C[2]

Thermal Properties

Property Value Source
Melting Point 31-32 °C[10] [3][10]
Boiling Point 142 °C at 0.0003 hPa[2][10] [2][10]
Flash Point >100 °CJ[10] [10]
Decomposition Temperature Decomposes at 120 °CJ[1] [1]

Solubility and Partitioning
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Property Value Source
N 17.8 - 22 mg/L at 22-23 °C[1]
Water Solubility 213 [1][2][3]

Soluble in benzene, toluene,
xylene, alcohols, ether,

Solubility in Organic Solvents acetone, acetonitrile, ethyl [1]
acetate. Slightly soluble in

petroleum ether.[1]

Octanol-Water Partition
o 4.44[8][10] [8][10]
Coefficient (log Kow)

Stability and Degradation
Quinalphos is susceptible to degradation under various environmental conditions.

e Hydrolysis: It is easily hydrolyzed in acidic conditions.[1] The half-life (DT50) in water varies
with pH: 23 days at pH 3, 39 days at pH 6, and 26 days at pH 9.[2]

o Photodegradation: In the presence of sunlight, Quinalphos degrades. The half-life on soil
surfaces ranges from 2 to 5 days.[2] Photolysis in water can take 23 to 30 days.[2] Major
photoproducts include quinalphos oxon and quinoxalin-2-ol.[2]

o Biodegradation: Soil microorganisms, such as Bacillus and Pseudomonas species, are
capable of degrading Quinalphos.[11]

Experimental Protocols
Determination of Octanol-Water Partition Coefficient (log
Kow)

The n-octanol-water partition coefficient (Kow) is a critical parameter for predicting the
environmental distribution and bioaccumulation potential of a chemical.[12]

Methodology: Shake Flask Method (OECD Guideline 107)
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Preparation of Solutions: Prepare a stock solution of Quinalphos in n-octanol. The n-octanol
and water must be mutually saturated before the experiment. This is achieved by shaking the
two solvents together for 24 hours and then allowing them to separate.

Partitioning: A known volume of the Quinalphos-in-octanol solution is mixed with a known
volume of water in a glass vessel.

Equilibration: The vessel is shaken at a constant temperature until equilibrium is reached.
This can take several hours.

Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol
and water phases.

Concentration Measurement: The concentration of Quinalphos in both the n-octanol and
water phases is determined using a suitable analytical method, such as High-Performance
Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of
Quinalphos in the n-octanol phase to its concentration in the water phase. The logarithm of
this value is reported as log Kow.

Analysis of Quinalphos Residues in Environmental
Samples

This workflow outlines the general procedure for determining the concentration of Quinalphos
in a sample matrix like soil or water.

Methodology: QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) followed by GC-
MS/MS

o Sample Preparation: A known weight or volume of the sample (e.g., 10g of soil) is
homogenized.

o Extraction: The homogenized sample is placed in a centrifuge tube. Acetonitrile is added,
and the sample is shaken vigorously to extract Quinalphos from the matrix.
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e Salting Out: A salt mixture (commonly magnesium sulfate and sodium chloride) is added to
induce phase separation between the aqueous and organic layers. The tube is shaken and
then centrifuged.

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant
(acetonitrile layer) is transferred to a new tube containing a sorbent material (e.g., PSA -
primary secondary amine) and magnesium sulfate. This step removes interfering substances
like fatty acids and residual water. The tube is vortexed and centrifuged.

¢ Analysis: The final, cleaned extract is analyzed by Gas Chromatography-Tandem Mass
Spectrometry (GC-MS/MS).[13] The GC separates Quinalphos from other compounds in
the extract, and the MS/MS provides sensitive and selective detection and quantification.[13]

Signaling Pathway and Mechanism of Action

Quinalphos, like other organophosphate insecticides, exerts its toxic effect by inhibiting the
enzyme acetylcholinesterase (AChE).[2][5][7] AChE is crucial for the proper functioning of the
nervous system.
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Caption: Inhibition of Acetylcholinesterase by Quinalphos.

Normally, acetylcholine (ACh) transmits a nerve signal and is then broken down by AChE.
Quinalphos binds to AChE, inactivating it. This leads to an accumulation of ACh in the synaptic
cleft, causing continuous stimulation of the postsynaptic receptors, resulting in paralysis and
death of the insect.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of Quinalphos residues in
an environmental sample.
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Caption: Workflow for Quinalphos Residue Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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